Polycystic kidney disease 1 protein (4192-4202)
Description
Polycystin-1
Scientific Research Applications
Genetic Mechanisms and Signaling Pathways
Recent advancements have shed light on the genetic mechanisms of autosomal dominant polycystic kidney disease (ADPKD), particularly in the context of PKD1. Research highlights the role of PKD1 in disease causation and modification. Understanding the ADPKD proteins, polycystin-1 and -2, and their involvement in signaling pathways like proliferation/secretion-related signaling, energy metabolism, and immune response, is crucial in identifying therapeutic targets and evaluating treatments (Harris & Torres, 2014).
Role in Urinary Extracellular Vesicles
Proteomics studies have identified the presence of polycystin-1 in urinary extracellular vesicles (uEVs) of patients with ADPKD. The study found specific proteins like periplakin, envoplakin, and complement components significantly overrepresented in ADPKD-uEVs. These proteins offer potential as biomarkers or therapeutic targets in ADPKD (Salih et al., 2016).
Ciliary and Cellular Functions
PKD1, particularly its protein product polycystin-1, plays a significant role in renal ciliogenesis. Abnormalities in cilia formation and function, due to disruptions in PKD1, are implicated in the pathogenesis of PKD. The absence of primary cilia in renal epithelial cells leads to increased cell proliferation, signaling imbalances, and cyst formation, which are hallmarks of PKD (Lin et al., 2003).
Interaction with Cellular Oxygen-sensing Pathways
The polycystin proteins, including those encoded by PKD1, have a novel role in cellular oxygen sensing and metabolism. These proteins modulate mitochondrial function by altering mitochondrial calcium uptake, suggesting a complex interplay between PKD1 and cellular energy pathways (Padovano et al., 2017).
Influence on G-protein Signaling
Studies have shown that PKD1 influences G-protein signaling pathways, which are crucial for the progression of cystic diseases in ADPKD. This finding points to the potential of targeting these signaling pathways for therapeutic intervention in PKD (Kwon et al., 2012).
Homophilic Interactions and Cell Adhesion
PKD1's product, polycystin-1, exhibits strong homophilic interactions through its Ig-like domains, indicating its role in cell-cell adhesion. Disruption of these interactions, as seen in ADPKD, may contribute significantly to cystogenesis. This understanding opens up avenues for exploring cell adhesion mechanisms in PKD treatment strategies (Ibraghimov-Beskrovnaya et al., 2000).
properties
Product Name |
Polycystic kidney disease 1 protein (4192-4202) |
|---|---|
sequence |
QLDGLSVSLGR |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Polycystic kidney disease 1 protein (4192-4202) |
Origin of Product |
United States |
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